tert-butyl 7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate
Overview
Description
Tert-butyl 7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Key Intermediates 7-tert-Butoxycarbonyl-7-azabicyclo[2.2.1]hept-2-ene plays a crucial role in synthesizing key intermediates for various compounds. It has been used in the high-yield synthesis of epibatidine analogs, which are significant in nicotinic acetylcholine receptor binding and antinociceptive properties (Carroll et al., 2001). Another study describes its use in synthesizing enantiopure quaternary prolines, indicating its role in creating novel amino acid derivatives (Carreras et al., 2010).
Development of Glycosidase Inhibitors This compound has been instrumental in obtaining enantiomerically pure alcohols and diamines, leading to the development of glycosidase inhibitors. These inhibitors have potential applications in medical research, particularly in studying carbohydrate-processing enzymes (Moreno‐Vargas et al., 2003).
Applications in Organic Chemistry The compound is also significant in various organic synthesis processes. For instance, its radical deoxygenation has been studied for creating azabicyclo compounds and dihydropyridines, contributing to the understanding of radical reactions in organic chemistry (Hodgson et al., 2009). Additionally, it's used in acid-catalyzed rearrangement processes, highlighting its versatility in synthesizing complex organic molecules (Nativi et al., 1989).
Peptide Analogue Preparation Enantiomerically pure derivatives of this compound are used in creating peptide analogues, showcasing its importance in the field of peptide chemistry and drug design (Moreno‐Vargas et al., 2004).
Synthesis of Glutamic Acid Analogue Research has explored the synthesis of glutamic acid analogues using 7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]hept-2-ene. This showcases the compound's role in the creation of amino acid derivatives, which are crucial in biochemical studies and drug development (Hart & Rapoport, 1999).
Properties
IUPAC Name |
tert-butyl 7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate | |
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InChI |
InChI=1S/C11H17NO2/c1-11(2,3)14-10(13)12-8-4-5-9(12)7-6-8/h4-5,8-9H,6-7H2,1-3H3 | |
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InChI Key |
JXEJQZWFLWTZFC-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)(C)OC(=O)N1C2CCC1C=C2 | |
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Molecular Formula |
C11H17NO2 | |
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Molecular Weight |
195.26 g/mol | |
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